Cas no 2639378-97-3 (rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid)

• Product Name: rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid
• CAS No: 2639378-97-3
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 5639675
• PubChem ID: 165901232
• Update Time: 2025-10-05

rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2639378-97-3
• EN300-28229136
• rac-2-[(3R,4R)-1-[(benzyloxy)carbonyl]-4-(carboxymethyl)pyrrolidin-3-yl]acetic acid
• rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid

• Inchi： 1S/C16H19NO6/c18-14(19)6-12-8-17(9-13(12)7-15(20)21)16(22)23-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,18,19)(H,20,21)/t12-,13-/m1/s1
• InChI Key： VHRPPBFGSSMHGA-CHWSQXEVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@@H](CC(=O)O)[C@H](CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 321.12123733g/mol
• Monoisotopic Mass: 321.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Additional information on rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid

Introduction to rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid (CAS No. 2639378-97-3)

rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid (CAS No. 2639378-97-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a benzyl carbamate group, and a carboxymethyl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in various natural products and synthetic compounds. It is known for its ability to form stable secondary structures and its involvement in biological processes. In the context of rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid, the pyrrolidine ring plays a crucial role in determining the compound's conformational flexibility and binding properties.

The benzyl carbamate group, also known as a benzyloxycarbonyl (Cbz) group, is a protecting group commonly used in organic synthesis to temporarily block the reactivity of an amine or hydroxyl group. In this compound, the benzyl carbamate group is attached to the nitrogen atom of the pyrrolidine ring, which helps to stabilize the molecule and protect it from unwanted reactions during synthesis and purification processes.

The carboxymethyl substituent is another key feature of this compound. This functional group introduces a carboxylic acid moiety into the molecule, which can participate in various chemical reactions and interactions with biological targets. The presence of this carboxylic acid group also contributes to the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential therapeutic applications of rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The unique combination of its structural features allows it to interact with specific biological targets, such as enzymes and receptors involved in inflammatory pathways.

In addition to its anti-inflammatory effects, rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell receptors. This makes it a promising candidate for further development as a broad-spectrum antiviral drug.

The synthesis of rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid involves several steps, including the formation of the pyrrolidine ring, the introduction of the benzyl carbamate group, and the attachment of the carboxymethyl substituent. Advanced synthetic techniques and catalysts are often employed to achieve high yields and purity levels. The detailed synthetic route has been described in various scientific publications and patents.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid in treating various conditions. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens.

In conclusion, rac-2-(3R,4R)-1-(benzyloxy)carbonyl-4-(carboxymethyl)pyrrolidin-3-ylacetic acid (CAS No. 2639378-97-3) is a promising compound with diverse therapeutic potential. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in treating various diseases.